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Compound of Interest

Compound Name:
Ethanimidothioic acid, methyl

ester (9CI)

Cat. No.: B102301 Get Quote

Essential Safety and Handling Guide for
Methomyl
Chemical Identification: Ethanimidothioic acid, N-[[(methylamino)carbonyl]oxy]-, methyl ester,

commonly known as Methomyl, is a chemical compound with the CAS number 16752-77-5.[1]

[2] It is crucial to recognize that Methomyl is a highly hazardous substance, classified as fatal if

swallowed or inhaled.[2] This guide provides essential safety protocols and logistical plans for

researchers, scientists, and drug development professionals to ensure safe handling and

disposal.

Personal Protective Equipment (PPE)
When handling Methomyl, a comprehensive PPE strategy is mandatory to prevent exposure.

The following table summarizes the required protective equipment.
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Body Part Required PPE Specifications

Respiratory Respiratory protective device

Required, especially where

dust or aerosols may be

generated.[2]

Eyes Safety glasses As a minimum precaution.[3]

Hands Protective gloves

Chemical impermeable gloves

are necessary to prevent skin

contact.[4]

Body Protective clothing
To be worn as needed to

prevent skin contamination.

General
Eyewash stations and safety

showers

Must be in close proximity to

the workstation.[5]

Emergency First Aid Procedures
Immediate and appropriate first aid is critical in the event of Methomyl exposure.
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Exposure Route First Aid Measures

Inhalation

Fatal if inhaled.[2] Immediately move the

exposed person to fresh air. If breathing is

irregular or has stopped, provide artificial

respiration. Seek immediate medical attention.

[2] Remove breathing apparatus only after

contaminated clothing has been completely

removed.[2]

Ingestion

Fatal if swallowed.[2] Do not induce vomiting.[6]

Clean mouth with water and drink plenty of

water afterwards.[5] Seek immediate medical

attention.[5]

Skin Contact

May cause skin irritation.[3][5] Immediately

wash off with plenty of soap and water for at

least 15 minutes.[5] Remove any contaminated

clothing.[2][3] If skin irritation persists, consult a

physician.[5]

Eye Contact

May cause eye irritation.[3][5] Rinse cautiously

with water for several minutes.[3][5] If present,

remove contact lenses if it is easy to do so and

continue rinsing.[3][5] If eye irritation persists,

seek medical advice.[3]

Handling, Storage, and Disposal
Proper operational and disposal plans are essential for the safe management of Methomyl.

Handling:

Ensure good ventilation or exhaustion at the workplace.[3]

Avoid the formation of dust and aerosols.[3][5]

Do not get in eyes, on skin, or on clothing.[5]
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Wash hands and any exposed skin thoroughly after handling.[5]

Storage:

Keep containers tightly closed in a dry and well-ventilated place.[5]

For product quality maintenance, keep refrigerated.[5]

Store away from strong oxidizing agents.[5]

Spill and Waste Disposal:

In case of a spill, ensure adequate ventilation and wear appropriate PPE.[3]

Prevent the substance from entering drains, surface water, and ground water.[7][8]

Collect spilled material and place it in suitable, closed containers for disposal.[4]

Contaminated packaging should be handled in the same manner as the substance itself.[7]

[8]

Dispose of contents and containers at an approved waste disposal plant in accordance with

local regulations.[5]

Chemical and Physical Properties
Property Value

Molecular Formula C5H10N2O2S[1]

Molecular Weight 162.21 g/mol [1]

Physical State Solid[2]

Flammability Product is not flammable.[2]

Emergency Workflow for a Chemical Spill
The following diagram outlines the procedural steps for responding to a Methomyl spill.
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Immediate Actions

Assessment & Containment

Cleanup & Disposal

Post-Cleanup

Evacuate Immediate Area

Alert Supervisor and Safety Officer

Assess the Spill
(Size, Location, Hazards)

Don Appropriate PPE

Contain the Spill
(Use appropriate absorbents)

Clean the Spill Area

Package Waste in Labeled Containers

Dispose of Waste via Approved Channels

Decontaminate PPE and Equipment

Complete Incident Report

Click to download full resolution via product page

Caption: Workflow for managing a Methomyl chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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